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These application notes provide a comprehensive overview and detailed protocols for utilizing
Strontium lodide (Srlz:Eu) scintillators for high-resolution gamma-ray spectroscopy. Strontium
iodide is a brilliant scintillator, offering exceptional light yield and excellent energy resolution,
making it a compelling choice for a variety of applications, including nuclear medicine, radio-
pharmaceutical development, and environmental monitoring.[1][2][3][4] This document outlines
the necessary readout electronics, experimental setup, calibration procedures, and data
acquisition protocols to effectively harness the capabilities of Srlz:Eu detectors.

Strontium lodide (Srlz:Eu) Scintillator Properties

Europium-doped Strontium lodide (Srlz:Eu) is a high-performance inorganic scintillator with
several key advantages. It boasts an exceptionally high light yield, excellent light yield
proportionality, and consequently, superior energy resolution compared to traditional
scintillators like Nal(TI).[1][2][3][4][5] HowevVer, its relatively long scintillation decay time
necessitates careful selection and configuration of the readout electronics.[6]

Table 1: Key Properties of Srlz(Eu) Scintillators
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Property Value Reference
Light Yield 80,000 - 120,000 photons/MeV  [3][4][5]1[7]
Energy Resolution @ 662 keV 2.6% - 4% FWHM [11[3]15][8]
Decay Time 1 -5 s (size dependent) [41[6]

Peak Emission Wavelength ~435 nm [4115]
Density 4.59 g/cm?3 [1][4]
Effective Atomic Number (Zeff) 49 [1114]
Hygroscopic Yes [6][8]

Readout Electronics Chain

A typical readout electronics chain for a Srl2:Eu detector consists of a photodetector, a
preamplifier, a shaping amplifier, an Analog-to-Digital Converter (ADC), and a Multi-Channel
Analyzer (MCA). The long decay time of Srlz:Eu is a critical factor influencing the choice and
settings of these components.
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Caption: Signal processing workflow for a Srlz(Eu) detector.

Photodetectors: PMTs and SiPMs

The emission spectrum of Srlz:Eu, peaking at approximately 435 nm, is well-matched with the
spectral sensitivity of bialkali photocathode Photomultiplier Tubes (PMTs) and blue-sensitive
Silicon Photomultipliers (SiPMs).[5]

o Photomultiplier Tubes (PMTs): PMTs are the traditional choice for scintillator readout, offering
high gain, low noise, and large sensitive areas.[9][10][11][12] For Srlz:Eu, a PMT with a high
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quantum efficiency in the blue region of the spectrum is recommended.

 Silicon Photomultipliers (SiPMs): SiPMs are a modern solid-state alternative to PMTs,
providing advantages such as low operating voltage, compactness, and insensitivity to
magnetic fields.[13][14][15] When using SiPMs, it is important to consider their temperature-
dependent gain and dark count rate.

Table 2: Comparison of Photodetectors for Srl2(Eu)

Photomultiplier Tube Silicon Photomultiplier
Feature .

(PMT) (SiPM)
Operating Voltage High ( ~1000 V) Low (~30V)
Gain ~10° ~109°
Magnetic Field Immunity No Yes
Size Bulky Compact

o Higher (Gain and Dark Count
Temperature Sensitivity Lower
Rate)
Preamplifier

The preamplifier is the first stage of signal processing, positioned as close as possible to the
photodetector. Its primary function is to integrate the charge pulse from the photodetector and
convert it into a voltage pulse with a long decay time (a "tail pulse™). A charge-sensitive
preamplifier is the preferred choice for spectroscopic applications.

Shaping Amplifier
The shaping amplifier receives the tail pulse from the preamplifier and transforms it into a
shaped pulse (typically semi-Gaussian) with a defined peaking time. This shaping process is

crucial for improving the signal-to-noise ratio and preventing pulse pile-up at high counting
rates.

Due to the long decay time of Srlz:Eu, a long shaping time is essential to ensure that the full
scintillation light output is integrated. An optimal shaping time for Srlz2:Eu detectors is typically in
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the range of 10 to 25 microseconds. Insufficient shaping time will result in incomplete charge
collection and degraded energy resolution.

Analog-to-Digital Converter (ADC) and Multi-Channel
Analyzer (MCA)

The ADC digitizes the amplitude of the shaped pulse from the shaping amplifier. The Multi-
Channel Analyzer (MCA) then sorts these digitized pulse heights into a histogram, which
represents the energy spectrum of the detected gamma rays. Modern digital signal processing
systems often combine the ADC and MCA functionalities and may even perform digital pulse
shaping.

Experimental Protocols
Experimental Setup

Detector Assembly NIM Bin / Readout Electronics
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Caption: Block diagram of the experimental setup.

Methodology:
o Detector Assembly:
o Handle the encapsulated Srlz:Eu crystal with care, as it is hygroscopic.

o Optically couple the scintillator to the photodetector (PMT or SiPM) using optical grease or
a silicone pad to ensure efficient light transmission.

o Connect the photodetector to its high-voltage power supply.
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e Electronics Connection:

o

Connect the output of the photodetector to the input of the preamplifier.

[¢]

Connect the output of the preamplifier to the input of the shaping amplifier.

[¢]

Connect the output of the shaping amplifier to the input of the ADC/MCA.

[e]

Connect the MCA to the computer via USB, Ethernet, or other appropriate interface.

e Power and Initial Settings:

[¢]

Turn on the NIM bin or power supply for the electronic modules.

[¢]

Gradually increase the high voltage to the photodetector to the manufacturer's
recommended operating voltage.

[¢]

Set the shaping amplifier to a long shaping time, starting with a value around 12 ps.

[e]

Set the gain of the shaping amplifier to an initial value.

Energy Calibration

Energy calibration establishes the relationship between the channel number in the MCA and
the corresponding gamma-ray energy.

Methodology:
e Acquire Spectra from Standard Sources:

o Place a calibration source with well-known gamma-ray energies (e.g., 13’Cs, °°Co, 152Eu)
at a reproducible distance from the detector.

o Acquire a spectrum for a sufficient time to obtain well-defined photopeaks.
o Repeat this process for several calibration sources to cover the energy range of interest.

« |dentify Photopeak Centroids:
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o Use the MCA software to determine the channel number corresponding to the centroid of
each photopeak.

e Perform a Linear Fit:
o Create a plot of gamma-ray energy (in keV) versus the corresponding channel number.

o Perform a linear fit to the data points. The equation of the line represents the energy
calibration function (Energy = m * Channel + c).

Table 3: Common Gamma-ray Calibration Sources

Isotope Gamma-ray Energy (keV)
241Am 59.5
137Cs 661.7
50Co 1173.2,1332.5
121.8, 344.3,778.9, 964.1, 1085.9, 1112.1,
152Eu

1408.0

Efficiency Calibration

Efficiency calibration determines the detector's efficiency at detecting gamma rays of different
energies.

Methodology:
e Use Calibrated Sources:

o Use a set of calibrated radioactive sources with known activities.

o Place each source at a fixed and reproducible distance from the detector.
e Acquire Spectra and Determine Net Peak Areas:

o Acquire a spectrum for each source for a known amount of time.
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o For each photopeak, determine the net number of counts (total counts minus background).

o Calculate Efficiency:

o The full-energy peak efficiency (€) at a given energy is calculated using the following
formula: € = (Net Counts / Live Time) / (Source Activity * Gamma-ray Emission Probability)

» Plot Efficiency Curve:

o Plot the calculated efficiency as a function of gamma-ray energy. This curve can then be
used to determine the activity of unknown sources.

Data Acquisition and Analysis
Protocol:

o Background Measurement: Before measuring a sample, acquire a background spectrum for
a sufficiently long time to identify and quantify background radiation.

o Sample Measurement: Place the sample at the same position used for efficiency calibration
and acquire a spectrum.

o Data Analysis:

o

Subtract the background spectrum from the sample spectrum.
o ldentify the photopeaks in the net spectrum.

o Use the energy calibration to determine the energies of the gamma rays and identify the
radionuclides present.

o Use the efficiency calibration and the net peak areas to quantify the activity of each
radionuclide.

Conclusion

Strontium iodide detectors offer outstanding performance for gamma-ray spectroscopy. By
carefully selecting and configuring the readout electronics, particularly by using a long shaping
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time to accommodate the scintillator's slow decay, researchers can achieve excellent energy
resolution and high detection efficiency. The protocols outlined in these application notes
provide a solid foundation for setting up, calibrating, and utilizing Srlz:Eu detector systems for a
wide range of scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13733583/docs#application-notes-and-protocols-for-
readout-electronics-of-strontium-iodide-detectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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